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Compound of Interest

Compound Name: Bromomethyl acetate

Cat. No.: B023851 Get Quote

Essential Safety and Handling Guide for
Bromomethyl Acetate
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling reactive and hazardous chemicals like Bromomethyl
acetate. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to foster a secure research environment.

Properties and Hazards
Bromomethyl acetate is a flammable liquid and vapor that causes skin and serious eye

irritation.[1][2] It may also cause respiratory irritation.[2] Due to its hazardous nature, it is crucial

to handle this chemical with strict adherence to safety protocols. It is also sensitive to moisture

and should be stored under nitrogen in a refrigerated, flammable-liquids area.[1][2]
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Physical and Chemical Properties

CAS Number 590-97-6[1][2]

Molecular Formula C3H5BrO2[1][3]

Molecular Weight 153.97 g/mol [1]

Appearance Colorless to light yellow clear liquid

Boiling Point 130-133 °C @ 750 mmHg[2]

Density 1.56 g/mL at 25 °C[4]

Flash Point 57 °C / 134.6 °F (closed cup)[2]

Hazard Classifications

Flammable liquids Category 3[2]

Skin Corrosion/Irritation Category 2[2]

Serious Eye Damage/Eye Irritation Category 2[2]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[2]

Personal Protective Equipment (PPE)
The proper selection and use of PPE are critical to minimize exposure and ensure personal

safety. The following table summarizes the required PPE for handling Bromomethyl acetate.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Eyes/Face
Chemical safety goggles or a

face shield.[1][2]

Protects against splashes and

vapors that can cause serious

eye irritation.

Skin/Body

Appropriate protective gloves

(e.g., nitrile or neoprene) and a

lab coat or disposable gown.[1]

[2][5]

Prevents skin contact which

can cause irritation.[2]

Respiratory

Use in a well-ventilated area. A

NIOSH-approved respirator

with an appropriate cartridge

(e.g., type ABEK) is required if

ventilation is inadequate or

when vapors/aerosols are

generated.[6]

Protects against inhalation of

vapors which can cause

respiratory tract irritation.[2]

Handling and Storage Protocol
Adherence to proper handling and storage procedures is essential to prevent accidents and

maintain the chemical's integrity.

Engineering Controls:

Work in a well-ventilated area, preferably under a chemical fume hood.[6]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][2]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

Handling Procedures:

Before use, ensure you are trained on the proper handling and storage of Bromomethyl
acetate.[7]
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Avoid contact with skin, eyes, and clothing.[1][8]

Do not breathe vapors or mists.[6]

Keep away from open flames, hot surfaces, and sources of ignition.[1][2] Use non-sparking

tools.[1][2]

Take precautionary measures against static discharge.[1][2]

Ground and bond containers when transferring material.[8]

Storage Conditions:

Store in a tightly closed container in a dry and well-ventilated place.[9]

Keep refrigerated at 2-8°C.

Store under an inert gas like nitrogen, as the material is moisture-sensitive.[1][2]

Keep away from incompatible materials such as strong oxidizing agents.[1][2]

Emergency and Disposal Procedures
In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation First-Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Get

immediate medical attention.[2]

Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Remove contaminated

clothing and wash before reuse. Get medical

attention.[2][10]

Inhalation
Remove to fresh air. If not breathing, give

artificial respiration. Get medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth and drink

2-4 cupfuls of milk or water. Get immediate

medical attention.[10]

Spill and Leakage:

Evacuate personnel from the spill area.

Remove all sources of ignition.[1][2]

Ensure adequate ventilation.

Wear appropriate PPE as described above.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).[1][2]

Collect the absorbed material into a suitable, closed container for disposal.[1][2]

Waste Disposal:

Dispose of contents and container to an approved waste disposal plant.

Waste generators must consult local, regional, and national hazardous waste regulations to

ensure complete and accurate classification.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC399180010&productDescription=BROMOMETHYL+ACETATE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC399180010&productDescription=BROMOMETHYL+ACETATE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/09406.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5675506&productDescription=BROMOMETHYL+ACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/09406.pdf
https://www.fishersci.com/store/msds?partNumber=AAH5675506&productDescription=BROMOMETHYL+ACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC399180010&productDescription=BROMOMETHYL+ACETATE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5675506&productDescription=BROMOMETHYL+ACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC399180010&productDescription=BROMOMETHYL+ACETATE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5675506&productDescription=BROMOMETHYL+ACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC399180010&productDescription=BROMOMETHYL+ACETATE%2C+98%25+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH5675506&productDescription=BROMOMETHYL+ACETATE+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Workflow for Handling Bromomethyl
Acetate
The following diagram illustrates the logical workflow for safely handling Bromomethyl acetate
from preparation to disposal.
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Caption: Safe handling workflow for Bromomethyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fishersci.com [fishersci.com]

2. fishersci.com [fishersci.com]

3. H56755.09 [thermofisher.com]

4. Bromomethyl acetate - CAS-Number 590-97-6 - Order from Chemodex [chemodex.com]

5. Personal protective equipment in your pharmacy - Alberta College of Pharmacy
[abpharmacy.ca]

6. sigmaaldrich.com [sigmaaldrich.com]

7. nj.gov [nj.gov]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. afgsci.com [afgsci.com]

10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Personal protective equipment for handling
Bromomethyl acetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023851#personal-protective-equipment-for-handling-
bromomethyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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